Cas no 88220-27-3 (Naphtho[2,1-b]thiophene-2-carboxylic acid)
88220-27-3 structure
Product Name:Naphtho[2,1-b]thiophene-2-carboxylic acid
CAS No:88220-27-3
MF:C13H8O2S
MW:228.266422271729
CID:640869
PubChem ID:13128315
Update Time:2025-04-19
Naphtho[2,1-b]thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,1-b]thiophene-2-carboxylic acid
- benzo[e][1]benzothiole-2-carboxylic acid
- 88220-27-3
- DTXSID20520235
- CHEMBL13293
-
- Inchi: 1S/C13H8O2S/c14-13(15)12-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12/h1-7H,(H,14,15)
- InChI Key: PCMJXXBWLSRGEV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 228.02450067g/mol
- Monoisotopic Mass: 228.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 65.5Ų
Naphtho[2,1-b]thiophene-2-carboxylic acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
88220-27-3 (Naphtho[2,1-b]thiophene-2-carboxylic acid) Related Products
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